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Compound of Interest

Compound Name: 4-Phenanthrenamine

Cat. No.: B146288 Get Quote

Essential Safety and Handling Guide for 4-
Phenanthrenamine
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Phenanthrenamine, tailored for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure a safe laboratory environment and proper

waste management.

Key Safety and Physical Data
For quick reference, the following table summarizes essential quantitative data for

Phenanthrene, a closely related compound. This information should be considered relevant in

the absence of a specific Safety Data Sheet (SDS) for 4-Phenanthrenamine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b146288?utm_src=pdf-interest
https://www.benchchem.com/product/b146288?utm_src=pdf-body
https://www.benchchem.com/product/b146288?utm_src=pdf-body
https://www.benchchem.com/product/b146288?utm_src=pdf-body
https://www.benchchem.com/product/b146288?utm_src=pdf-body
https://www.benchchem.com/product/b146288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Hazard Ratings (HMIS, scale

0-4)
Health: 1, Fire: 0, Reactivity: 0 [1]

GHS Classification

Acute Toxicity, Oral (Category

4)[2][3][4], Aquatic Hazard,

Acute (Category 1)[1][2][4],

Aquatic Hazard, Chronic

(Category 1)[1][2][4]

Signal Word Warning [2][4]

Hazard Statements

H302: Harmful if swallowed[2]

[3][4], H400: Very toxic to

aquatic life[1][2], H410: Very

toxic to aquatic life with long

lasting effects[1][2][3][4]

Melting Point 95 - 101 °C / 203 - 213.8 °F [5][6]

Boiling Point 336 °C / 636.8 °F [5][6]

Vapor Pressure 1 mmHg @ 116 °C [5][6]

Specific Gravity 1.063 [5][6]

Solubility Insoluble in water [5][6]

Personal Protective Equipment (PPE)
When handling 4-Phenanthrenamine, appropriate personal protective equipment is mandatory

to minimize exposure and ensure personal safety.

Recommended PPE for Handling 4-Phenanthrenamine:
Eye and Face Protection:

Chemical splash goggles that meet the ANSI Z.87.1 1989 standard are required.[7]
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A face shield should be worn over safety glasses when there is a risk of splashing or

explosion.[7][8]

Skin Protection:

Gloves: Chemical-resistant gloves, such as disposable nitrile gloves, should be worn for

short-term protection.[7] Always inspect gloves before use and change them immediately

upon contact with the chemical.[7] For more robust protection, consult the glove

manufacturer's resistance guide.

Lab Coat/Coveralls: A laboratory coat should be worn and fully buttoned to cover as much

skin as possible.[7] For larger quantities or increased risk of exposure, chemical-resistant

coveralls are recommended.[9]

Footwear: Closed-toe and closed-heel shoes that cover the entire foot are required.[7]

Chemical-resistant boots should be worn when there is a risk of spills.[9]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to avoid the inhalation of dust.[3][4]

If engineering controls are not sufficient to maintain exposure below permissible limits, a

NIOSH-approved respirator is required.[7] The use of a respirator may necessitate annual

medical evaluations and fit testing.[7]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Phenanthrenamine is essential for maintaining a safe

laboratory environment.

Preparation and Pre-Handling:

Consult the Safety Data Sheet (SDS) for 4-Phenanthrenamine before beginning any

work.

Ensure that all necessary PPE is available and in good condition.
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Verify that a chemical fume hood is available and functioning correctly.

Locate the nearest emergency shower and eyewash station.[10]

Handling the Chemical:

Conduct all work involving 4-Phenanthrenamine within a certified chemical fume hood to

minimize inhalation exposure.[4]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[2]

Wash hands thoroughly after handling the substance.[2][4]

Storage:

Store 4-Phenanthrenamine in a tightly closed container in a dry and well-ventilated place.

[4]

Keep containers away from incompatible materials such as strong oxidizing agents.[5]

Segregate chemicals according to compatibility to prevent hazardous reactions.[11]

Spill Response:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[3]

Avoid inhaling any dust.[3]

Wear appropriate PPE, including respiratory protection, during cleanup.

Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.[3][4]

Clean the affected area thoroughly.[3]

Do not let the product enter drains.[3][4]
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Disposal Plan
Proper disposal of 4-Phenanthrenamine and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 4-Phenanthrenamine in a designated, properly labeled

hazardous waste container.

Do not mix with incompatible wastes.[12]

Keep waste containers closed except when adding waste.[12]

Container Disposal:

Thoroughly empty all containers of 4-Phenanthrenamine.

The first rinse of the empty container must be collected and disposed of as hazardous

waste.[12]

After thorough rinsing and air-drying, remove or deface the label before disposing of the

container as solid waste.[12]

Requesting Disposal:

Dispose of the contents and container at an approved waste disposal plant.[2][3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for a hazardous waste pickup.[12]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to 4-Phenanthrenamine.

General Advice: In case of an accident or if you feel unwell, seek medical advice immediately

and show the Safety Data Sheet to the doctor.[2][3] Symptoms of poisoning may occur after
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several hours; therefore, medical observation for at least 48 hours after the accident is

recommended.[1]

Inhalation:

Move the exposed person to fresh air at once.[13][14]

If breathing has stopped, perform artificial respiration.[13]

If breathing is difficult, trained personnel may administer oxygen.[13]

Keep the person warm and at rest, and get medical attention as soon as possible.[13]

Skin Contact:

Immediately remove all contaminated clothing.[2][3]

Wash the affected skin with plenty of water for at least 15 minutes.[5][10]

If irritation persists after washing, seek medical attention.[13]

Eye Contact:

Immediately rinse the eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[5][13]

Remove contact lenses if present and easy to do so.[3]

Continue rinsing and seek medical attention if discomfort continues.[13]

Ingestion:

If swallowed, immediately call a doctor or poison control center.[1][2]

Rinse the mouth with water.[2][4]

Do not induce vomiting.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-Phenanthrenamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b146288?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/34284m.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/364622
https://www.sigmaaldrich.com/US/en/sds/aldrich/p11409?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/37_639139477_PHENANTHRENECASNO-85-01-8MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC130090050&productDescription=PHENANTHRENE+97%2B%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=10745241&countryCode=NL&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.epa.gov/emergency-response/personal-protective-equipment
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cdc.gov/niosh/npg/firstaid.html
https://trdsf.com/blogs/news/first-aid-treatment-chemical-exposure-control
https://www.benchchem.com/product/b146288#personal-protective-equipment-for-handling-4-phenanthrenamine
https://www.benchchem.com/product/b146288#personal-protective-equipment-for-handling-4-phenanthrenamine
https://www.benchchem.com/product/b146288#personal-protective-equipment-for-handling-4-phenanthrenamine
https://www.benchchem.com/product/b146288#personal-protective-equipment-for-handling-4-phenanthrenamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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